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Compound of Interest

Compound Name: 5-(2-Bromo-benzyl)-2H-tetrazole

Cat. No.: B070169 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(2-Bromo-benzyl)-2H-tetrazole. Adherence to

these procedures is vital for ensuring laboratory safety and proper experimental conduct.

Chemical Identifier:

Compound Name 5-(2-Bromo-benzyl)-2H-tetrazole

CAS Number 193813-85-3

Molecular Formula C8H7BrN4

Molecular Weight 239.07 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 5-(2-Bromo-benzyl)-2H-tetrazole is not readily

available, data from structurally similar compounds, such as other brominated benzyl and

tetrazole derivatives, indicate that this compound should be handled with care. The primary

hazards are expected to be skin and eye irritation, and potential toxicity if inhaled or ingested.

The following PPE is mandatory to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Standard

Eye Protection
Chemical safety goggles or a

face shield.
EN166 or equivalent

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
EN374

Skin and Body

A lab coat or chemical-

resistant apron. Closed-toe

shoes are required.

N/A

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

N/A

Operational Plan: Handling and Storage
Handling:

Engineering Controls: Always handle 5-(2-Bromo-benzyl)-2H-tetrazole in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation of dust or

vapors.[1][2] Eyewash stations and safety showers must be readily accessible.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound.[1] Do not eat, drink, or smoke in the laboratory.

Spill Management: In case of a spill, avoid dust formation.[2] Evacuate personnel from the

immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with

an inert material (e.g., vermiculite, sand) and collect it in a sealed container for disposal.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
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Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,

amines, and metals.[1]

The storage area should be secured and accessible only to authorized personnel.[2]

Emergency First-Aid Procedures
Immediate medical attention is required for all routes of exposure.[1]

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Disposal Plan
All waste containing 5-(2-Bromo-benzyl)-2H-tetrazole must be treated as hazardous waste.

Waste Collection: Collect waste material in a clearly labeled, sealed container.
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Disposal Route: Dispose of the contents and container at an approved waste disposal plant

in accordance with local, state, and federal regulations.[1][2] Do not allow the chemical to

enter drains or the environment.[2]

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical laboratory workflow for handling 5-(2-Bromo-
benzyl)-2H-tetrazole, incorporating critical safety checkpoints.
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Figure 1. Standard laboratory workflow for handling 5-(2-Bromo-benzyl)-2H-tetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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